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Compound of Interest

Methyl 3-amino-5-
Compound Name:
hydroxybenzoate

Cat. No.: B1314011

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides critical safety and logistical information for the
use of Methyl 3-amino-5-hydroxybenzoate, including personal protective equipment (PPE),
operational protocols, and disposal plans.

Hazard Identification and Personal Protective
Equipment

Methyl 3-amino-5-hydroxybenzoate presents several hazards that necessitate the use of
appropriate personal protective equipment.[1][2] The primary routes of exposure are inhalation,
skin contact, eye contact, and ingestion.

Summary of Hazards:
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Hazard Statement Description GHS Classification
Harmful if swallowed Acute toxicity, Oral Category 4[1]
Causes skin irritation Skin corrosion/irritation Category 2[1][2]

Serious eye damage/eye

Causes serious eye irritation o
irritation

Category 2A[1][2]

Specific target organ toxicity,
May cause respiratory irritation  single exposure; Respiratory

tract irritation

Category 3[1][2]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with these hazards, the following personal protective
equipment is mandatory when handling Methyl 3-amino-5-hydroxybenzoate.[1]
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Personal Protective o
Body Part . Specifications
Equipment

Use only outdoors or in a well-

ventilated area.[1] If ventilation
Respiratory Air-purifying respirator is inadequate, a NIOSH-

approved respirator is

required.

Nitrile gloves are a suitable
] ] option for splash protection.[3]
Hands Chemical-resistant gloves )
[4] Always inspect gloves

before use.

o In case of splash hazards, a
Safety glasses with side ) )
Eyes/Face ) face shield should be worn in
shields or goggles N
addition to goggles.[3][4]

A buttoned lab coat should be
Body Laboratory coat worn to protect skin and
clothing.[3]

Shoes must cover the entire
foot.[3]

Feet Closed-toe shoes

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are crucial to maintaining a safe laboratory
environment.

Handling and Storage:

o Ventilation: Always handle Methyl 3-amino-5-hydroxybenzoate in a well-ventilated area,
preferably in a chemical fume hood.[1]

o Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in areas
where the chemical is used.[1]
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» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep it
in a dark place under an inert atmosphere at room temperature.[5]

Emergency Procedures:
In the event of an accidental release or exposure, follow these steps:
o Spill Cleanup:

o Evacuate non-essential personnel from the area.

[e]

Wear appropriate PPE as detailed above.

o

Avoid generating dust.[1]

[¢]

For small spills, carefully sweep up the solid material and place it in a sealed container for
disposal.

[¢]

Clean the spill area with soap and water.[6]

[e]

Prevent the spilled material from entering drains.[1]

o First Aid Measures:

o

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[6]

o In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected
area with plenty of soap and water. If skin irritation occurs, get medical advice.[1][6]

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[1][6]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison center or
doctor immediately.[1][6]

Disposal Plan:
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Dispose of Methyl 3-amino-5-hydroxybenzoate and any contaminated materials in
accordance with local, state, and federal regulations.[1] It may be necessary to dispose of this
chemical as hazardous waste. Contact a licensed professional waste disposal service to

ensure proper disposal.[7]

Experimental Workflow and Safety Procedures

To ensure safety during experimental use, a structured workflow should be followed. The
following diagrams illustrate the necessary steps for preparing for, conducting, and concluding
an experiment involving Methyl 3-amino-5-hydroxybenzoate.

Pre-Experiment Preparation

Review Safety Data Sheet (SDS)

l

Verify Availability of Emergency Equipment
(Eyewash, Safety Shower, Spill Kit)

l

Don Appropriate Personal Protective Equipment (PPE)

l

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

Click to download full resolution via product page

Caption: Pre-experiment safety checklist.
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Chemical Handling Workflow

Weigh Methyl 3-amino-5-hydroxybenzoate
in a Ventilated Enclosure

y

Perform Experimental Procedure

y

Monitor for Spills or Exposure

Click to download full resolution via product page

Caption: Safe chemical handling workflow.

Post-Experiment Procedures

Decontaminate Work Area

'

Segregate and Label Waste for Disposal

'

Remove and Properly Dispose of/Clean PPE

'

Wash Hands Thoroughly
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Caption: Post-experiment cleanup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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